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Compound of Interest

Compound Name: Isobutyl decanoate

Cat. No.: B1672221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of
isobutyl decanoate, a compound of interest in various scientific fields. This document outlines
its key physicochemical properties, detailed experimental protocols for their determination, and
a workflow for these procedures.

Quantitative Data Summary

The molecular weight and density of isobutyl decanoate are summarized in the table below.
These values are compiled from various sources, providing a reliable reference for laboratory

and research applications.

Property Value Unit Conditions Citations
Molecular Weight  228.37 - 228.38 g/mol [1][2][3]
Density 0.852 - 0.869 g/mL 25°C [4]
~0.86 g/mL Not Specified
Molecular
C14H2802 [1]03]
Formula
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Experimental Protocols

Detailed methodologies for the experimental determination of molecular weight and density are
crucial for reproducible and accurate scientific research. Below are protocols adapted for a
liquid ester such as isobutyl decanoate.

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. The molecular weight of a compound can be determined with high accuracy and
sensitivity using this method.

Methodology:

o Sample Preparation: Prepare a dilute solution of isobutyl decanoate in a volatile organic
solvent (e.g., methanol or acetonitrile). The concentration should be in the range of 1-10
pg/mL.

 Instrumentation: Utilize an electrospray ionization (ESI) mass spectrometer.

« lonization: Introduce the sample solution into the ESI source. The compound will be ionized,
typically forming protonated molecules [M+H]*.

e Mass Analysis: The ions are then transferred to the mass analyzer (e.g., quadrupole, time-of-
flight) where they are separated based on their mass-to-charge ratio (m/z).

» Detection: The detector records the abundance of each ion at a specific m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]*
ion. The molecular weight of isobutyl decanoate is calculated by subtracting the mass of a
proton (approximately 1.007 Da) from the measured m/z value of this peak.

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,
which allows air bubbles to escape. This method provides a very precise measurement of a
liquid's density.

Methodology:

e Cleaning and Calibration:
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o Thoroughly clean the pycnometer with a suitable solvent and dry it completely.
o Determine and record the mass of the empty, dry pycnometer (m_pycnometer).

o Fill the pycnometer with a reference liquid of known density, typically distilled water, at a
constant temperature (e.g., 25°C). Ensure the liquid fills the capillary tube.

o Weigh the filled pycnometer and record the mass (m_pycnometer+water).
o Calculate the mass of the water (m_water = m_pycnometer+water - m_pycnometer).

o The volume of the pycnometer can be calculated using the density of water at the
experimental temperature (V = m_water / p_water).

e Sample Measurement:

[¢]

Empty and dry the pycnometer.

[e]

Fill the pycnometer with isobutyl decanoate at the same constant temperature.

o

Weigh the pycnometer filled with isobutyl decanoate and record the mass
(m_pycnometer+sample).

o

Calculate the mass of the isobutyl decanoate (m_sample = m_pycnometer+sample -
m_pycnometer).

e Density Calculation:

o The density of the isobutyl decanoate (p_sample) is calculated by dividing the mass of
the sample by the volume of the pycnometer (p_sample = m_sample / V).

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
density of isobutyl decanoate.
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Preparation

Clean and Dry Pycnometer

Weigh Empty Pycnometer (m_pycnometer)

Calibration with Ref: 'rence Liquid (Water)

Fill Pycnometer with Distilled Water

Equilibrate to Constant Temperature (25°C)

Weigh Pycnometer + Water (m_pycnometer+water)

Calculate Mass of Water (m_water)

Calculate Volume of Pycnometer (V)

Sample Measurement (Isobutyl De‘ ;anoate)

Fill Pycnometer with Isobutyl Decanoate

\

Equilibrate to Constant Temperature (25°C)

\

Weigh Pycnometer + Sample (m_pycnometer+sample)

\

Calculate Mass of Sample (m_sample)

E 'inal Calculation

Calculate Density of Isobutyl Decanoate

(p_sample = m_sample / V)

Click to download full resolution via product page

Caption: Workflow for Density Determination of Isobutyl Decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Isobutyl Decanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672221#isobutyl-decanoate-molecular-weight-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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